Cas no 40102-55-4 ((2S)-2-(1,1-Dimethylethyl)oxirane)

(2S)-2-(1,1-Dimethylethyl)oxirane structure
40102-55-4 structure
Product Name:(2S)-2-(1,1-Dimethylethyl)oxirane
CAS No:40102-55-4
MF:C6H12O
MW:100.158882141113
CID:2684236
PubChem ID:7005022
Update Time:2025-04-21

(2S)-2-(1,1-Dimethylethyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • 40102-55-4
    • HEAYDCIZOFDHRM-RXMQYKEDSA-N
    • 609-786-5
    • (S)-3,3-dimethyl-1,2-epoxybutane
    • DTXCID201729962
    • AKOS021451240
    • DTXSID601299828
    • (2S)-2-tert-butyloxirane
    • SCHEMBL5632455
    • (2S)-2-(1,1-Dimethylethyl)oxirane
    • (s)-t-butyloxirane
    • EN300-784642
    • Inchi: 1S/C6H12O/c1-6(2,3)5-4-7-5/h5H,4H2,1-3H3/t5-/m1/s1
    • InChI Key: HEAYDCIZOFDHRM-RXMQYKEDSA-N
    • SMILES: O1C[C@@H]1C(C)(C)C

Computed Properties

  • Exact Mass: 100.088815002Da
  • Monoisotopic Mass: 100.088815002Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 70.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 12.5Ų

(2S)-2-(1,1-Dimethylethyl)oxirane Pricemore >>

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